molecular formula C18H18ClF3N4O B2441925 3-chloro-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide CAS No. 2058542-73-5

3-chloro-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

Cat. No. B2441925
CAS RN: 2058542-73-5
M. Wt: 398.81
InChI Key: GLWKHFPFNHALNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

This compound is a new pyrimidinedione herbicide registered for the preplant burndown and preemergence use in various agronomic crops .


Synthesis Analysis

The synthesis of this compound involves the transformation of the chloride into a 4H-pyran-4-one intermediate by the synthesis of (E)-4-methoxybut-3-en-2-one with LiHMDS at −78 °C, followed by TFA-mediated cyclization .


Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring substituted by at least one amino group and its derivatives .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 799.1±60.0 °C, a density of 1.40±0.1 g/cm3, and a pKa of 14.33±0.10 . It is soluble in DMSO but insoluble in water .

Scientific Research Applications

Pyrimidine Derivatives in Scientific Research

Pyrimidine derivatives are recognized for their broad spectrum of biological activities, making them valuable in medicinal chemistry and pharmaceutical research. They serve as key precursors and structural motifs in the development of drugs targeting various diseases, including cancer, viral infections, and metabolic disorders.

  • Biological Significance of Pyrimidine Derivatives : Pyrimidine compounds are crucial in drug discovery due to their pharmacological properties. For example, triazine, a related structure, exhibits a wide range of biological activities such as antibacterial, antifungal, anticancer, antiviral, and antimalarial effects. These compounds have been explored for their potential in creating new therapeutic agents, highlighting the versatility of the pyrimidine scaffold in medicinal chemistry (Verma, Sinha, & Bansal, 2019).

  • Optoelectronic Applications of Pyrimidine : Beyond biological significance, pyrimidine derivatives have been studied for their applications in optoelectronics. For instance, compounds incorporating pyrimidine units into π-extended conjugated systems have been developed for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other electronic devices. This demonstrates the adaptability of pyrimidine-based compounds in creating materials with desired electronic and luminescent properties (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Piperidine Derivatives in Scientific Research

Piperidine derivatives are another class of compounds with significant scientific and therapeutic applications, often found in molecules with activity against various physiological targets.

  • Therapeutic Uses of Piperidine Derivatives : These compounds have been explored for their therapeutic potential, particularly as prokinetic agents in treating gastrointestinal motility disorders. This highlights the importance of piperidine derivatives in designing drugs with specific pharmacodynamic and pharmacokinetic properties to address a wide range of medical conditions (McCallum, Prakash, Campoli-Richards, & Goa, 1988).

Future Directions

The future directions for this compound could involve further exploration of its synthesis and potential applications. The transformation of the chloride into a 4H-pyran-4-one intermediate suggests potential avenues for future research .

properties

IUPAC Name

3-chloro-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18ClF3N4O/c1-11-23-15(18(20,21)22)10-16(24-11)26-7-5-14(6-8-26)25-17(27)12-3-2-4-13(19)9-12/h2-4,9-10,14H,5-8H2,1H3,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GLWKHFPFNHALNP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)C3=CC(=CC=C3)Cl)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18ClF3N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-chloro-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

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